Divinylbenzene

Specification

• Description: Divinylbenzene (DVB) has a benzene ring in combination with meta and para isomers of DVB and ethylvinylbenzene. It acts as a monomeric unit which facilitates the preparation of polydivinylbenzene by anionic polymerization.; Divinylbenzene (DVB) consists of a combination of meta and para isomers of DVB and ethylvinylbenzene. It can be used as a monomer for the preparation of linear polydivinylbenzene by anionic polymerization.; Divinylbenzene (DVB) is a bis unsaturated monomer. DVB along with styrene as a co monomer is used in producing cross linked polymers. Several examples have reported. Polymerization with high concentrations of DVB produces popcorn polymers.; Divinyl benzene appears as a water-white to straw colored liquid. Slightly less dense than water and insoluble in water. Vapors may be toxic. Used in making rubber.
• CAS No.: 1321-74-0
• Molecular Formula: C10H10; C6H4(CH=CH2)2; C10H10
• Molecular Weight: 390.6 g/mol
• IUPAC Name: 1,2-bis(ethenyl)benzene
• Standard InChI: InChI=1S/C10H10/c1-3-9-7-5-6-8-10(9)4-2/h3-8H,1-2H2
• Standard InChI Key: MYRTYDVEIRVNKP-UHFFFAOYSA-N
• Impurities: THE COMMERCIAL FORM /OF VINYLSTYRENE/ CONTAINS THE 3 ISOMERIC FORMS TOGETHER WITH ETHYLVINYLBENZENE & DIETHYLBENZENE.
• SMILES: C=CC1=CC=CC=C1C=C
• Canonical SMILES: C=CC1=CC=C(C=C1)C=C.C=CC1=CC(=CC=C1)C=C.C=CC1=CC=CC=C1C=C
• Boiling Point: 383 °F at 760 mm Hg (NTP, 1992); 392 °F (200 °C); 195 °C; 392°F
• Colorform: Pale, straw-colored liquid.
• Flash Point: 143 °F (NTP, 1992); 169 °F (76 °C) (open cup); 57 °C (Cleveland open-cup) /DVB-22/; 74 °C (Cleveland open-cup) /DVB-55/; 76 °C o.c.; 169°F (open cup); (oc) 169°F
• Melting Point: -125 °F (NTP, 1992); Freezing point: -88 °F (-67 °C); -66.9 - -52 °C; -125°F; -88°F